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Compound of Interest

Compound Name: Thiamphenicol Glycinate

Cat. No.: B1213343 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Thiamphenicol glycinate is a water-soluble prodrug of the broad-spectrum

antibiotic, Thiamphenicol.[1] In research settings, it is often supplied as Thiamphenicol
glycinate hydrochloride.[2][3] Upon administration, it is rapidly hydrolyzed by tissue esterases

to release the active form, Thiamphenicol, which inhibits bacterial protein synthesis by binding

to the 50S ribosomal subunit.[1][3][4] This document provides detailed protocols for the

preparation, storage, and handling of Thiamphenicol glycinate stock solutions for research

applications.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of both the prodrug and the active

compound is essential for accurate stock solution preparation.
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Property
Thiamphenicol Glycinate
Hydrochloride

Thiamphenicol (Active
Compound)

Molecular Weight 449.7 g/mol [5][6] 356.2 g/mol [7][8]

Molecular Formula C₁₄H₁₈Cl₂N₂O₆S·HCl[2][3] C₁₂H₁₅Cl₂NO₅S[7][8]

CAS Number 2611-61-2[2][3] 15318-45-3[7]

Appearance Crystalline solid[7] Crystalline solid[7]

Purity ≥98%[2] ≥98%[7]

Solubility Data
The choice of solvent is critical and depends on the specific experimental design (e.g., in vitro

or in vivo studies).
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Compound Solvent Solubility Notes

Thiamphenicol

Glycinate HCl
Water Soluble[3]

The hydrochloride

form enhances water

solubility.[3]

DMSO / PEG300 /

Tween-80 / Saline

(10:40:5:45)

≥ 2.08 mg/mL (4.62

mM)[6]

A common vehicle for

in vivo studies. The

solution should be

clear.[6]

DMSO / Corn Oil

(10:90)

≥ 2.08 mg/mL (4.62

mM)[6]

Another option for in

vivo administration.[6]

Thiamphenicol DMSO ~30 mg/mL[7]
For high-concentration

stock solutions.

Dimethylformamide

(DMF)
~30 mg/mL[7]

An alternative organic

solvent for high-

concentration stocks.

Ethanol
~0.2 mg/mL (200

µg/mL)[7]

Lower solubility

compared to DMSO or

DMF.

DMSO:PBS (pH 7.2)

(1:1)
~0.5 mg/mL[7]

For preparing working

solutions in aqueous

buffers, first dissolve

in DMSO. Aqueous

solutions should not

be stored for more

than one day.[7]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps for preparing a 10 mg/mL stock solution of Thiamphenicol
glycinate hydrochloride in Dimethyl Sulfoxide (DMSO).

Materials:
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Thiamphenicol glycinate hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL, 15 mL, or 50 mL)

Calibrated analytical balance

Vortex mixer

Sterile syringe filters (0.22 µm)

Sterile syringes

Laminar flow hood or biosafety cabinet

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses.

Handle Thiamphenicol glycinate hydrochloride powder in a chemical fume hood to avoid

inhalation.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Procedure:

Calculate Required Mass: Determine the mass of Thiamphenicol glycinate hydrochloride

powder needed to achieve the desired concentration and volume.

Formula: Mass (mg) = Desired Concentration (mg/mL) x Final Volume (mL)

Example (for 10 mL of 10 mg/mL stock): 10 mg/mL x 10 mL = 100 mg

Weighing: Accurately weigh the calculated mass of the powder using an analytical balance

and transfer it to a sterile conical tube.

Dissolution:
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Under a laminar flow hood, add the required volume of DMSO to the tube containing the

powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if precipitation occurs.[6]

Sterilization (Optional but Recommended):

To ensure the sterility of the stock solution for cell culture experiments, filter it through a

0.22 µm syringe filter into a new sterile tube.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile cryovials to prevent

repeated freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, date, and initials.

Store the aliquots at the recommended temperature (see Section 4).
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Preparation

Solution Preparation

Final Steps

1. Calculate Mass

2. Weigh Powder

3. Add Solvent (e.g., DMSO)

4. Vortex to Dissolve

5. Filter Sterilize (0.22 µm)

6. Aliquot into Cryovials

7. Store Appropriately
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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